molecular formula C6H8N2O3 B8725463 1-Acetyldihydropyrimidine-2,4(1H,3H)-dione CAS No. 65179-43-3

1-Acetyldihydropyrimidine-2,4(1H,3H)-dione

Cat. No.: B8725463
CAS No.: 65179-43-3
M. Wt: 156.14 g/mol
InChI Key: JJPFRISWCFKWMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Acetyldihydropyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C6H8N2O3 and its molecular weight is 156.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

65179-43-3

Molecular Formula

C6H8N2O3

Molecular Weight

156.14 g/mol

IUPAC Name

1-acetyl-1,3-diazinane-2,4-dione

InChI

InChI=1S/C6H8N2O3/c1-4(9)8-3-2-5(10)7-6(8)11/h2-3H2,1H3,(H,7,10,11)

InChI Key

JJPFRISWCFKWMH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCC(=O)NC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

57 gm (0.5 mol) of 5,6-dihydrouracil and 817 gm (8 mols) of acetic acid anhydride were heated to boiling for ten hours after adding 2 ml of concentrated sulfuric acid thereto. The acetic acid produced was continuously distilled off by means of a fractionating column. After the acylation reaction had been completed, the surplus acetic acid anhydride was distilled off in vacuo (15 Torr) and the residue was recrystallized from isopropanol. The product obtained had a melting point of 191° to 193° C, and the elementary analysis resulted in the following values:
Quantity
57 g
Type
reactant
Reaction Step One
Quantity
817 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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